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Compound of Interest

Compound Name: ACP-319

Cat. No.: B1574553 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for ACP-319 is publicly available. This guide

is based on the general principles of handling potent, investigational research compounds and

information on Selective Androgen Receptor Modulators (SARMs) as a chemical class. ACP-
319 is identified as a SARM, which are investigational drugs not approved for human use and

are associated with potential health risks, including liver injury.[1][2][3] A thorough risk

assessment should be conducted by researchers prior to handling this compound.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for laboratory professionals, including researchers,

scientists, and drug development personnel, working with ACP-319.

Risk Assessment and Hierarchy of Controls
Before any work with ACP-319 begins, a comprehensive risk assessment is mandatory. The

hierarchy of controls is a systematic approach to minimizing risk and should be implemented in

the following order of preference: Elimination, Substitution, Engineering Controls,

Administrative Controls, and finally, Personal Protective Equipment (PPE).[4][5][6]

Elimination and Substitution: Due to the nature of research, eliminating or substituting ACP-
319 may not be feasible.

Engineering Controls: These are the most effective means of containment and involve

physical changes to the workspace to isolate personnel from the hazard.[6] Examples

include using a certified chemical fume hood or a biological safety cabinet.
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Administrative Controls: These are work practices and procedures that reduce the duration,

frequency, and severity of exposure.[6] This includes establishing standard operating

procedures (SOPs), providing thorough training, and designating specific areas for handling

potent compounds.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls.[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for minimizing exposure to potent research

compounds like ACP-319. The following table summarizes recommended PPE for various

laboratory activities.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a full-face respirator with

appropriate cartridges-

Disposable solid-front lab coat

with tight-fitting cuffs- Double-

gloving with chemical-resistant

gloves (e.g., nitrile)-

Disposable sleeves- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

crucial. Double-gloving

provides an additional barrier

against contamination.[7]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.[7]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate gloves for the

solvent and compound

Focus on preventing skin and

eye contact. The specific

procedure will dictate the

necessary level of

containment.[7]

Note on Gloves: The choice of glove material should be based on the solvent used to dissolve

ACP-319. Consult a glove compatibility chart to ensure the selected gloves provide adequate

protection.

Experimental Protocols: Handling and Disposal
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store ACP-319 in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.

Access to the storage area should be restricted to authorized personnel only.

Handling Procedures:

All handling of ACP-319 powder should be performed within a certified chemical fume hood

or other suitable containment device.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling ACP-319. If equipment is

to be reused, it must be thoroughly decontaminated.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

After handling, wipe down the work area with an appropriate deactivating solution (if known)

or a cleaning agent, followed by a rinse.

Disposal Plan: All waste generated from handling ACP-319 is considered hazardous and must

be disposed of accordingly.

Waste Type Disposal Procedure Rationale

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.

To prevent accidental

exposure and ensure proper

disposal by a certified

hazardous waste vendor.[7]

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully doff PPE to avoid

self-contamination.- Place in a

sealed bag or container

labeled as hazardous waste.

To prevent the spread of

contamination outside of the

designated work area.[7]

Aqueous Waste

- Collect in a sealed, labeled

container.- Do not mix with

other waste streams unless

compatibility is confirmed.

To ensure proper chemical

waste segregation and

disposal.[7]
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All hazardous waste must be disposed of through a certified hazardous waste vendor in

accordance with local, state, and federal regulations.

Visualizations

Hierarchy of Controls for Handling ACP-319
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Caption: Hierarchy of Controls for Managing ACP-319 Exposure Risk.
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Operational Workflow for Handling ACP-319
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Storage

Preparation
(Weighing/Dissolving)

Secure Transport Experimentation
(In Vitro / In Vivo)

Contained Transfer Decontamination of
Work Area and Equipment

Post-Experiment Waste
Disposal

Segregated Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling and disposal of ACP-319.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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